Cas no 488-81-3 (Adonitol)

Xylitol, originated in Finland, is a natural sweetener extracted from birch \ oak \ corncob \ bagasse and other plant raw materials. In nature, xylitol is widely distributed in various fruits \ vegetables \ Cereals, but the content is very low. Commercial xylitol is produced by deep processing of agricultural crops such as corncob \ bagasse. It is a natural \ healthy sweetener for people's bodies, Xylitol is not an "imported product", but an intermediate of normal carbohydrate metabolism< Br>

Adonitol structure

Product Name:Adonitol

CAS No:488-81-3

Molecular Formula:C₅H₁₂O₅

Molecular Weight:152.1458

MDL:MFCD00064291

CID:37731

PubChem ID:24890979

Adonitol Properties

Names and Identifiers

- Adonitol
- Ribitol
- ADONITOL (Adonite)Cpgrade
- ADONITOL(RG)
- D-(+)-Arabitol
- PENTANE-1,2,3,4,5-PENTOL
- ADONIT
- ADONITE
- Adonite Ribitol
- Adonito
- Adonitrol
- D-RIBITOL
- meso ribitol
- RIBITO
- xylitol
- Xylite
- D-Xylitol
- Xyliton
- Eutrit
- Klinit
- Xylit
- Xylite (sugar)
- Kannit
- Newtol
- 1,2,3,4,5-pentanepentol
- Xylisorb
- meso-ribitol
- meso-xylitol
- L-ribitol
- L-xylitol
- (2R,3S,4S)-Pentane-1,2,3,4,5-pentaol
- (2R,3R,4S)-Pentane-1,2,3,4,5-pentaol
- 353ZQ9TVDA
- VCQ006KQ1E
- (2R,4S)-pentane-1,2,3,4,5-pentol
- HEBKCHPVOIAQTA-ZXFHETKHSA-N
- Ad
- D-Arabinol
- D-Lyxitol
- D-Adonitol
- Xylooligosaccharide
- L-lyxitol
- 488-81-3
- (2R,3s,4S)-pentane-1,2,3,4,5-pentol
- D-Arabinitol
- D-Ribitol
- L-Arabinitol
- L-arabitol
- L-Arabinol
- D-Arabitol
- (2R,4S)-pentane-1,2,3,4,5-pentaol
- CS-6043
- 87-99-0
- 16277-71-7
- C-xylidex cr 16055
- s2612
- 4-01-00-02832 (Beilstein Handbook Reference)
- NSC-25283
- bmse000886
- NS00098970
- DB11195
- Xylitab 100
- XYLITOL [EP MONOGRAPH]
- Xylitol, d-
- UNII-VCQ006KQ1E
- XYLITOL [MART.]
- EC 201-788-0
- (2R,3r,4S)-pentane-1,2,3,4,5-pentol
- s4546
- AKOS015903403
- Wood sugar alcohol
- Adonitol, BioXtra, >=99.0% (HPLC)
- C00379
- Xylitol C
- CHEBI:15963
- AKOS015915193
- BRN 1720524
- SCHEMBL15318
- Xylitol,(S)
- D-ribitol (incorrect)
- NSC-16868
- Tox21_201056
- AS-55964
- C00474
- 5DCF4F57-E023-469A-B4F3-91E8349A6705
- Epitope ID:114702
- MLS002695898
- XYLITOL [EP IMPURITY]
- SCHEMBL4250
- RIBITOL [USAN]
- MFCD00064291
- HY-N0538
- XYLITOL [WHO-DD]
- Adonitol;Adonite
- Adonitol (7CI)
- RIBO-PENTITOL
- CCG-266218
- HY-100582
- NCGC00390798-01
- SCHEMBL1924966
- Xylisorb 300
- SW220290-1
- DTXCID5022514
- BBP-418
- Xylitab DC
- UNII-353ZQ9TVDA
- Xylitol, European Pharmacopoeia (EP) Reference Standard
- Z1255486336
- DB14704
- NSC 25283
- EN300-7424092
- E967
- RB0
- DB01904
- INS NO.967
- Ribitol (USAN)
- DL-Arabinit
- (2S,4R)-pentane-1,2,3,4,5-pentol
- MFCD00064292
- Fluorette
- Epitope ID:114703
- SMR001562099
- Xylitol, >=99%
- 87849-01-2
- Ribitol (6CI,8CI,9CI)
- Xylitol, Meso-xylitol, C-Xylidex CR 16055, DL-Xylitol, Eutrit, Fluorette, Klinit, Kylit, NSC 25283, Wood sugar alcohol, X 0018, Xylisorb, Xylisorb 300, Xylisorb 700, Xylit, Xylit XC, Xylitab 100, Xylitab 300, Xylitab DC, Xylite, Xylite (sugar), Xylitol C, Xylitol CM 90, Xylitol P, Xyliton, meso-Xylitol, xylo-Pentitol
- Xylitab 300
- DS-11416
- 2,3-Dihydro Acrivastine
- Q212093
- Xylitol cm 90
- CAS-87-99-0
- xylo-Pentane-1,2,3,4,5-pentol
- Xylitol, analytical standard
- HSDB 7967
- DTXSID601032335
- INS-967
- 1,2,3,4,5-Pentahydroxypentane
- rmeso-Pentitol
- EN300-7377714
- A-3000
- XYLITOL [USP-RS]
- NCGC00165982-02
- Q416534
- Xylitol, Vetec(TM) reagent grade, >=99%
- BRD-K49313711-001-05-4
- EINECS 201-788-0
- CHEBI:17151
- CHEMBL1865120
- Ribitol (Adonitol)
- BRN 1720523
- ADONITOL [MI]
- Adonitol, >=99%
- X-7000
- XYLITOL [FCC]
- A0171
- xylo-Pentitol
- CHEMBL3137744
- NCGC00258609-01
- Xylitol [INN:BAN:JAN:NF]
- Xylitol, Pharmaceutical Secondary Standard; Certified Reference Material
- HEBKCHPVOIAQTA-SCDXWVJYSA-N
- XYLITOL [JAN]
- D12847
- Kylit
- EINECS 207-685-7
- QSPL 191
- NS00074292
- L-ribitol (incorrect)
- Xylitol, United States Pharmacopeia (USP) Reference Standard
- DTXSID7042514
- XYLITOL [MI]
- 2,3-DihydroAcrivastine
- NCGC00165982-01
- CHEMBL96783
- E-967
- Pentitol
- CCG-214167
- Adonitol, BioReagent, suitable for cell culture
- 6684F574-C267-40CB-8828-12F2550E58D0
- XYLITOL [VANDF]
- bmse000062
- Xylisorb 700
- bmse000129
- X0018
- NSC 16868
- XYLITOL [II]
- +Expand
- MDL： MFCD00064291
- InChIKey： HEBKCHPVOIAQTA-NGQZWQHPSA-N
- Inchi： 1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2/t3-,4+,5?
- SMILES： O([H])C([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@]([H])(C([H])([H])O[H])O[H]
- BRN： 1720523

Computed Properties

Exact Mass: 152.06800
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 152.068473
Heavy Atom Count: 10
Complexity: 76.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.5
Surface Charge: 0
Topological Polar Surface Area: 101

Experimental Properties

LogP: -2.94630
PSA: 101.15000
Merck: 168
Refractive Index: 1.3920 (estimate)
Water Partition Coefficient: Soluble in water (100 mg/ml).
Boiling Point: 194.6°C (rough estimate)
Melting Point: 101.0 to 104.0 deg-C
Flash Point: 261.9 °C
Color/Form: White non optical prismatic or needle like crystals. It is hygroscopic.
PH: 5.5-7.0 (100g/l, H2O, 25℃)
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Sensitiveness: Hygroscopic
Density: 1.1497 (rough estimate)

Adonitol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I99W-1g	Ribitol	488-81-3	>97.0%(GC)	1g	$20.00	2024-05-01
A2B Chem LLC	AI51028-1g	(2R,3s,4S)-pentane-1,2,3,4,5-pentol	488-81-3	>97.0%(GC)	1g	$17.00	2024-04-19
abcr	AB177698-5 g	Adonitol, 99%; .	488-81-3	99%	5 g	€60.40	2023-07-20
Apollo Scientific	BIA3219-50g	Adonitol	488-81-3		50g	£35.00	2023-09-01
ChemScence	CS-6043-500mg	Ribitol	488-81-3	>98.0%	500mg	$60.0	2021-09-02
DC Chemicals	DCA-012-20 mg	Adonito	488-81-3	>98%, Standard References Grade	20mg	$280.0	2022-03-01
Enamine	EN300-7377714-0.05g	(2R,3s,4S)-pentane-1,2,3,4,5-pentol	488-81-3	95%	0.05g	$19.0	2023-07-10
eNovation Chemicals LLC	D388837-5g	(2R,3s,4S)-pentane-1,2,3,4,5-pentaol	488-81-3	97%	5g	$200	2022-09-04
Key Organics Ltd	AS-55964-1MG	Ribitol	488-81-3	>97%	1mg	£36.00	2023-09-07
Omicron Biochemicals	ALD-032-0.25g	D-[1-13C]ribitol	488-81-3		0.25g	$360	2024-07-19

Adonitol Suppliers

Anpel

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(CAS:488-81-3)

MR./MRS.:AN PU SHI YAN

Phone:15618996369

Email:shanpel@anpel.com.cn

Shanghai Macklin Biochemical Co., Ltd

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MR./MRS.:SHEN JING LI

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Shanghai SCR-Biotech Co., Ltd.

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(CAS:488-81-3)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Shanghai Acmec Biochemical Co.,Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:488-81-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Adonitol Related Literature

1. 353. The configuration of the ribitol phosphate residue in cytidine diphosphate ribitol

J. Baddiley,J. G. Buchanan,B. Carss J. Chem. Soc. 1957 1869
2. Unexpected reactivity related to support effects during xylose hydrogenation over ruthenium catalysts

Léa Vilcocq,Ana Paez,Victoria D. S. Freitas,Laurent Veyre,Pascal Fongarland,Régis Philippe RSC Adv. 2021 11 39387
3. Design and synthesis of iso-allo-DNJ and l-isoDALDP derivatives: pursuit of potent and selective inhibitors of α-glucosidase

Lin-Feng Yang,Ming Zhang,Yuna Shimadate,Atsushi Kato,Tian-Yang Liu Hou,Yi-Xian Li,Yue-Mei Jia,George W. J. Fleet,Chu-Yi Yu Org. Biomol. Chem. 2023 21 3453
4. 804. The hydrolysis of ribitol 1(5)-phosphate, riboflavin 5′-phosphate, and related compounds

J. Baddiley,J. G. Buchanan,B. Carss J. Chem. Soc. 1957 4058
5. Rapid detection of polyhydroxylated alkaloids in mulberry using leaf spray mass spectrometry

Ning Zhang,Yafeng Li,Yueming Zhou,Jian Hou,Qing He,Xiang-Guo Hu,Yue-Mei Jia,Chu-Yi Yu,Zongxiu Nie Anal. Methods 2013 5 2455
6. 623. Synthesis of 4-O-β-D-glucosaminyl-D-ribitol and 4-O-α-D-glucosaminyl-D-ribitol, degradation products of the ribitol teichoic acid from Staphylococcus aureus H

F. E. Hardy,J. G. Buchanan,J. Baddiley J. Chem. Soc. 1963 3360
7. “On water” reactivity between carbohydrate-derived nitroalkenes and furans

Verónica Luque-Agudo,María Victoria Gil,Emilio Román,José Antonio Serrano Green Chem. 2016 18 3844
8. Probing the ruthenium-catalyzed higher polyol hydrogenolysis reaction through the use of stereoisomers

Keenan L. Deutsch,Daniel G. Lahr,Brent H. Shanks Green Chem. 2012 14 1635
9. High performance anion exchange chromatographic and colorimetric methods for quality assessment of total and free polysaccharide content in Haemophilus influenzae type b conjugate vaccine containing lactose

Asmaa R. Hussein,Mamdouh R. Rezk,Faten Abdel Aziz Fathalla,Yasser S. El-Saharty,Ahmed H. Nadim Anal. Methods 2022 14 3757
10. New oligonucleotide derivatives as unreactive substrate analogues and potential inhibitors of human apurinic/apyrimidinic endonuclease APE1

Nikita A. Kuznetsov,Maxim S. Kupryushkin,Tatyana V. Abramova,Alexandra A. Kuznetsova,Anastasia D. Miroshnikova,Dmitry A. Stetsenko,Dmitrii V. Pyshnyi,Olga S. Fedorova Mol. BioSyst. 2016 12 67

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